adenosine-N(6)-methyl-propylthioether-N-pyridoxamine
adenosine-N(6)-methyl-propylthioether-N-pyridoxamine
Brand Name:
Vulcanchem
CAS No.:
125162-97-2
VCID:
VC0046979
InChI:
InChI=1S/C22H31N7O6S/c1-12-17(32)14(13(7-30)5-24-12)6-23-3-2-4-36-11-28-20-16-21(26-9-25-20)29(10-27-16)22-19(34)18(33)15(8-31)35-22/h5,9-10,15,18-19,22-23,30-34H,2-4,6-8,11H2,1H3,(H,25,26,28)/t15-,18-,19-,22-/m1/s1
SMILES:
CC1=NC=C(C(=C1O)CNCCCSCNC2=C3C(=NC=N2)N(C=N3)C4C(C(C(O4)CO)O)O)CO
Molecular Formula:
C22H31N7O6S
Molecular Weight:
521.6 g/mol
adenosine-N(6)-methyl-propylthioether-N-pyridoxamine
CAS No.: 125162-97-2
Main Products
VCID: VC0046979
Molecular Formula: C22H31N7O6S
Molecular Weight: 521.6 g/mol
| CAS No. | 125162-97-2 |
|---|---|
| Product Name | adenosine-N(6)-methyl-propylthioether-N-pyridoxamine |
| Molecular Formula | C22H31N7O6S |
| Molecular Weight | 521.6 g/mol |
| IUPAC Name | (2R,3R,4S,5R)-2-[6-[3-[[3-hydroxy-5-(hydroxymethyl)-2-methylpyridin-4-yl]methylamino]propylsulfanylmethylamino]purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol |
| Standard InChI | InChI=1S/C22H31N7O6S/c1-12-17(32)14(13(7-30)5-24-12)6-23-3-2-4-36-11-28-20-16-21(26-9-25-20)29(10-27-16)22-19(34)18(33)15(8-31)35-22/h5,9-10,15,18-19,22-23,30-34H,2-4,6-8,11H2,1H3,(H,25,26,28)/t15-,18-,19-,22-/m1/s1 |
| Standard InChIKey | XLRAIUMUVOXBBC-CIVUBGFFSA-N |
| Isomeric SMILES | CC1=NC=C(C(=C1O)CNCCCSCNC2=C3C(=NC=N2)N(C=N3)[C@H]4[C@@H]([C@@H]([C@H](O4)CO)O)O)CO |
| SMILES | CC1=NC=C(C(=C1O)CNCCCSCNC2=C3C(=NC=N2)N(C=N3)C4C(C(C(O4)CO)O)O)CO |
| Canonical SMILES | CC1=NC=C(C(=C1O)CNCCCSCNC2=C3C(=NC=N2)N(C=N3)C4C(C(C(O4)CO)O)O)CO |
| Synonyms | adenosine-N(6)-methyl-propylthioether-N-pyridoxamine AMPTEP |
| PubChem Compound | 130384 |
| Last Modified | Nov 11 2021 |
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